Cas no 14874-82-9 ((Acetylacetonato)dicarbonylrhodium(I))

• Product Name: (Acetylacetonato)dicarbonylrhodium(I)
• CAS No: 14874-82-9
• MDL: MFCD00009884
• CID: 49950
• PubChem ID: 329760803
• Update Time: 2025-05-22

(Acetylacetonato)dicarbonylrhodium(I) Chemical and Physical Properties

Names and Identifiers

• Rhodium dicarbonyl-2,4-pentanedionate
• Dicarbonylacetylacetonato rhodium(I)
• (Acetylacetonato)dicarbonylrhodium(I)
• Acetylacetonatorhodium(I) dicarbonyl~Dicarbonyl(2,4-pentanedionato)rhodium(I)
• ACETYLACETONATODICARBONYL RHODIUM
• Rhodium (I) Dicarbonyl Acetylacetonate
• RHODIUM(I) DICARBONYL 2,4-PENTANEDIONATE
• Acetylacetonatorhodium(I) dicarbonyl
• Dicarbonyl(2,4-pentanedionato)rhodium(I)
• Rh(CO)2acac
• Dicarbonylacetylacet
• Dicarbonylacetylacetonatorhodium
• Rhodium dicarbonylacetylacetonate
• Dicarbonylrhodium acetylacetonate
• Acetylacetonatorhodium dicarbonyl
• Dicarbonyl-(2,4-pentandione)-rhodium
• 2,4-Pentanedionatodicarbonyl rhodium
• Dicarbonyl(2,4-pentanedionato)rhodium
• Acetylacetonatodicarbonylrhodium
• DICARBONYLRHODIUM(I) 2,4-PENTANEDIONATE

• MDL： MFCD00009884
• Inchi： 1S/C5H7O2.2CO.Rh/c1-4(6)3-5(2)7;2*1-2;/h3H,1-2H3;;;/q-1;;;+1
• InChI Key： QKXHARLOMLGJCF-UHFFFAOYSA-N
• SMILES： C([Rh+]1(O=C(C)[CH-]C(C)=O1)C#O)#O

Computed Properties

• Exact Mass: 257.94000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.9400
• Melting Point: 154-156 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in acetone
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 0.54410
• Solubility: Insoluble in water

(Acetylacetonato)dicarbonylrhodium(I) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H315,H317,H319,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 3282
• WGK Germany：3
• Hazard Category Code： 25-36/37/38-43-44
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：No
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (Acetylacetonato)dicarbonylrhodium(I)

(Acetylacetonato)dicarbonylrhodium(I): A Comprehensive Overview

The compound with CAS No. 14874-82-9, commonly referred to as (Acetylacetonato)dicarbonylrhodium(I), is a coordination complex that has garnered significant attention in the fields of organometallic chemistry and catalysis. This compound is a rhodium(I) complex featuring acetylacetonate (acac) and carbonyl ligands. The acetylacetonato ligand plays a crucial role in stabilizing the metal center, while the dicarbonyl groups contribute to its electronic properties and reactivity.

Recent studies have highlighted the unique electronic structure of (Acetylacetonato)dicarbonylrhodium(I), which makes it an ideal candidate for various catalytic applications. The interplay between the acac ligand and the carbonyl groups creates a highly tunable system that can be adapted for different chemical transformations. For instance, researchers have explored its potential in asymmetric catalysis, where the chiral environment provided by the acac ligand facilitates enantioselective reactions.

One of the most notable advancements involving this compound is its application in cross-coupling reactions, a cornerstone of modern organic synthesis. The rhodium(I) complex has been shown to effectively catalyze Suzuki-Miyaura couplings, providing high yields and excellent selectivity. This is attributed to its ability to stabilize key intermediates during the reaction mechanism, thereby enhancing reaction efficiency.

Moreover, (Acetylacetonato)dicarbonylrhodium(I) has been investigated for its role in hydrogenation reactions. The presence of carbonyl ligands allows for fine-tuning of the metal's electronic properties, enabling selective hydrogenation of unsaturated bonds. Recent findings suggest that this compound can achieve unprecedented levels of enantioselectivity in certain hydrogenation processes, making it a valuable tool in pharmaceutical synthesis.

The synthesis of (Acetylacetonato)dicarbonylrhodium(I) typically involves a two-step process: first, the preparation of the acetylacetonate rhodium complex, followed by the introduction of carbonyl ligands under controlled conditions. Researchers have recently developed more efficient methods for this synthesis, leveraging microwave-assisted techniques to significantly reduce reaction times while maintaining product purity.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography and NMR spectroscopy have provided unprecedented insights into the geometry and bonding interactions within this complex. These studies have revealed that the acac ligand adopts a bidentate coordination mode, creating a rigid framework around the rhodium center that enhances its stability and reactivity.

Looking ahead, ongoing research is focused on expanding the scope of applications for (Acetylacetonato)dicarbonylrhodium(I). Potential areas include its use in tandem catalysis, where it could facilitate multiple reaction steps in a single pot. Additionally, efforts are being made to modify the ligand environment further to enhance its catalytic performance and broaden its applicability.

In conclusion, (Acetylacetonato)dicarbonylrhodium(I) stands as a testament to the power of coordination chemistry in designing advanced catalysts for organic synthesis. Its unique combination of electronic properties and structural flexibility continues to inspire innovative research across various disciplines.